Cas no 37002-52-1 (N-Benzoyl-D-phenylalanine)
N-Benzoyl-D-phenylalanine Chemical and Physical Properties
Names and Identifiers
-
- N-Benzoyl-D-phenylalanine
- BENZOYL-D-PHENYLALANINE,
- BENZOYL-D-PHE-OH
- Bz-d-phe-oh
- D-Phenylalanine,N-benzoyl-
- (R)-2-Benzoylamino-3-phenylpropanoicacid
- (R)-N-Benzoylphenylalanine
- D-Bz-Phenylalanine
- D-N-Benzoylphenylalanine
- DTXSID60352239
- BS-42406
- Z1455312308
- (R)-2-benzamido-3-phenylpropionic acid
- (2R)-2-benzamido-3-phenylpropionic acid
- A874221
- N-alpha-BenZoyl-D-phenylalanine (BZ-D-Phe-OH)
- Q27162528
- SCHEMBL528464
- (R)-2-benzamido-3-phenylpropanoic acid
- CS-0206186
- Benzoyl-D-phenylalanine
- MFCD00063152
- Bzo-D-Phe-OH
- CHEBI:90413
- NPKISZUVEBESJI-CQSZACIVSA-N
- N(alpha)-benzoyl-D-phenylalanine
- 37002-52-1
- (2R)-2-benzamido-3-phenylpropanoic acid
- NBDP
- AKOS016843155
- N-benzoyl-(R)-phenylalanine
- CHEMBL302649
- G82864
- DTXCID80303304
-
- MDL: MFCD00063152
- Inchi: 1S/C16H15NO3/c18-15(13-9-5-2-6-10-13)17-14(16(19)20)11-12-7-3-1-4-8-12/h1-10,14H,11H2,(H,17,18)(H,19,20)/t14-/m1/s1
- InChI Key: NPKISZUVEBESJI-CQSZACIVSA-N
- SMILES: OC([C@@H](CC1C=CC=CC=1)NC(C1C=CC=CC=1)=O)=O
Computed Properties
- Exact Mass: 269.10525
- Monoisotopic Mass: 269.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 331
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 66.4Ų
Experimental Properties
- Density: 1.232±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 142-143 ºC
- Boiling Point: 532 °C at 760 mmHg
- Flash Point: 275.5 °C
- Solubility: Very slightly soluble (0.65 g/l) (25 º C),
- PSA: 66.4
- LogP: 2.50320
N-Benzoyl-D-phenylalanine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM158043-1000g |
N-Benzoyl-D-phenylalanine |
37002-52-1 | 95% | 1000g |
$480 | 2021-06-09 | |
| Alichem | A019093265-1000g |
N-Benzoyl-D-phenylalanine |
37002-52-1 | 95% | 1000g |
$548.91 | 2023-09-02 | |
| Fluorochem | 224374-1g |
N-Benzoyl-D-phenylalanine |
37002-52-1 | 95% | 1g |
£27.00 | 2022-02-28 | |
| Chemenu | CM158043-1000g |
N-Benzoyl-D-phenylalanine |
37002-52-1 | 95% | 1000g |
$*** | 2023-05-30 | |
| eNovation Chemicals LLC | Y1243291-5g |
BENZOYL-D-PHE-OH |
37002-52-1 | 98%(HPLC) | 5g |
$175 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1243291-25g |
BENZOYL-D-PHE-OH |
37002-52-1 | 98%(HPLC) | 25g |
$480 | 2024-06-06 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-285253-5g |
Bz-D-Phe-OH, |
37002-52-1 | 5g |
¥1955.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-285253-5 g |
Bz-D-Phe-OH, |
37002-52-1 | 5g |
¥1,955.00 | 2023-07-11 | ||
| eNovation Chemicals LLC | Y1243291-1g |
BENZOYL-D-PHE-OH |
37002-52-1 | 98%(HPLC) | 1g |
$75 | 2025-03-01 | |
| eNovation Chemicals LLC | Y1243291-100g |
BENZOYL-D-PHE-OH |
37002-52-1 | 98%(HPLC) | 100g |
$1600 | 2025-03-01 |
N-Benzoyl-D-phenylalanine Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
Additional information on N-Benzoyl-D-phenylalanine
Recent Advances in the Study of N-Benzoyl-D-phenylalanine (CAS: 37002-52-1) in Chemical Biology and Pharmaceutical Research
N-Benzoyl-D-phenylalanine (CAS: 37002-52-1) is a chiral amino acid derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in drug design, peptide synthesis, and enzyme inhibition studies. Recent studies have explored its role as a building block for bioactive peptides and its potential as a modulator of protein-protein interactions. This research brief synthesizes the latest findings on this compound, highlighting its mechanistic insights and therapeutic potential.
One of the key areas of investigation has been the use of N-Benzoyl-D-phenylalanine in the development of protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a scaffold for designing selective inhibitors of cathepsin B, a protease implicated in cancer metastasis and inflammatory diseases. The study utilized molecular docking and kinetic assays to show that derivatives of this compound exhibit nanomolar affinity for the target enzyme, with improved metabolic stability compared to earlier analogs.
In the realm of peptide therapeutics, researchers have recently employed N-Benzoyl-D-phenylalanine to enhance the proteolytic stability of peptide drugs. A team from MIT reported in ACS Chemical Biology (2024) that incorporation of this modified amino acid into glucagon-like peptide-1 (GLP-1) analogs significantly extended their plasma half-life while maintaining receptor binding affinity. This approach could address one of the major challenges in peptide drug development - rapid degradation in vivo.
The compound's role in asymmetric synthesis has also seen advancements. A Nature Communications paper (2023) detailed its use as a chiral auxiliary in the stereoselective synthesis of β-amino acids, achieving enantiomeric excesses >99% under mild conditions. This methodology provides a more sustainable alternative to traditional metal-catalyzed asymmetric transformations, aligning with green chemistry principles.
From a structural biology perspective, cryo-EM studies published in Cell (2024) have revealed how N-Benzoyl-D-phenylalanine-containing peptides interact with the 20S proteasome core particle, offering new insights into proteasome regulation. These findings may lead to novel strategies for manipulating protein degradation pathways in disease states.
Looking forward, the unique properties of N-Benzoyl-D-phenylalanine continue to inspire innovative applications. Ongoing clinical trials are evaluating its derivatives as potential treatments for neurodegenerative disorders, leveraging its ability to cross the blood-brain barrier. Furthermore, its compatibility with solid-phase peptide synthesis makes it particularly valuable for combinatorial chemistry approaches in drug discovery.
37002-52-1 (N-Benzoyl-D-phenylalanine) Related Products
- 2018-61-3(N-Acetyl-L-phenylalanine)
- 2901-75-9(Afalanine)
- 744-59-2((S)-2-(2-Benzamidoacetamido)-3-phenylpropanoic acid)
- 5123-55-7(N-Phthaloyl-L-phenylalanine)
- 2901-76-0(3-phenyl-2-(phenylformamido)propanoic acid)
- 10172-89-1(N-Acetyl-D-phenylalanine)
- 2566-22-5(N-Benzoyl-l-phenylalanine)
- 2901-61-3(Ac-DL-Phe-OH)
- 2566-23-6(N-Benzoyl-L-tyrosine)
- 63586-82-3(1-Oxo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid)